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Compound of Interest

Compound Name: SwWiié6

Cat. No.: B611083

The proper disposal of the SW116 cell line, a human colorectal adenocarcinoma cell line, is
critical for maintaining laboratory safety and preventing biological contamination. As a BSL-1
(Biosafety Level 1) agent, SW116 requires specific handling and disposal protocols in
accordance with institutional and regulatory guidelines for biohazardous waste. This guide
provides essential information for researchers, scientists, and drug development professionals
on the safe and compliant disposal of SW116 cells and associated materials.

All waste generated from the handling and culturing of the SW116 cell line must be treated as
biohazardous waste. This includes liquid waste such as spent culture media, solid waste like
contaminated labware, and sharps.

Waste Segregation and Disposal Plan

Proper segregation of waste at the point of generation is paramount to ensure safe and
effective disposal. The following table summarizes the types of waste generated from working
with the SW116 cell line and the appropriate disposal procedures.
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Waste Type

Examples

Disposal Container

Treatment and
Final Disposal

Liquid Biohazardous
Waste

Spent culture media,

supernatants, buffers

used for cell washing.

Leak-proof, labeled
container with a

biohazard symbol.

Decontaminate with a
freshly prepared 10%
bleach solution (final
concentration of 1%
sodium hypochlorite)
for at least 30 minutes
before disposal down
the sanitary sewer, or

autoclave.[1]

Solid Biohazardous

Cell culture flasks,
petri dishes,
centrifuge tubes,

serological pipettes,

Autoclavable
biohazard bags within

a rigid, leak-proof

Autoclave to
decontaminate, then

dispose of as regular

Waste secondary container solid waste according
gloves, gowns, and ] ] o
) with a biohazard to institutional
other contaminated
symbol.[1][2] procedures.[1][3]
labware.
Autoclave the sealed
Pipette tips, needles, Puncture-resistant, sharps container and
syringes, scalpels, leak-proof sharps then dispose of it in
Sharps Waste and broken glass container with a the appropriate

contaminated with
SW116 cells.

biohazard symbol.[1]
[21[4]

medical or
biohazardous waste

stream.[1]

Chemical Waste (from

Unused or expired
media, sera, and

reagents that do not

Labeled chemical

waste container

Dispose of through
the institution's
hazardous chemical

waste program.

cell culture) o ] compatible with the Consult the Safety
contain infectious
contents. Data Sheet (SDS) for
agents. _—
specific disposal
information.[5][6]
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Experimental Protocols for Decontamination

Decontamination of Liquid Biohazardous Waste:
e Bleach Decontamination:

o Add a sufficient volume of household bleach to the liquid waste to achieve a final
concentration of 10% bleach (1% sodium hypochlorite).

o Ensure thorough mixing.
o Allow a contact time of at least 30 minutes.

o After decontamination, the liquid can typically be poured down the sanitary sewer, followed
by flushing with copious amounts of water. Check with your institution's Environmental
Health and Safety (EHS) office for local regulations.

e Autoclave Decontamination:

o Collect liquid waste in an autoclavable container (e.g., borosilicate glass flask). Do not
seal the container tightly to prevent pressure buildup.

o Autoclave at 121°C (250°F) and 15 psi for a minimum of 30-60 minutes, depending on the
volume.

o After cooling, the sterilized liquid can be disposed of down the sanitary sewer.
Decontamination of Solid Biohazardous Waste:
e Autoclaving:

o Place solid waste in a designated, labeled autoclavable biohazard bag.

o Ensure the bag is not overfilled and allows for steam penetration.

o Autoclave at 121°C (250°F) and 15 psi for a minimum of 60 minutes.
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o After the cycle is complete and the waste has cooled, the bag can be placed in the regular
municipal waste stream, as per institutional policy.

SW116 Waste Disposal Workflow

The following diagram illustrates the decision-making process for the proper segregation and
disposal of waste generated from working with the SW116 cell line.
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Caption: Workflow for SW116 waste segregation and disposal.
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Disclaimer: These procedures are intended as a general guide. Always consult and adhere to
your institution's specific Environmental Health and Safety (EHS) protocols and local
regulations for biohazardous and chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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